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Compound of Interest

Compound Name: Allyl-but-2-ynyl-amine

Cat. No.: B15364025

An In-depth Technical Guide to CAS Number 42268-68-8

Chemical Identification and Overview

The compound identified by CAS number 42268-68-8 is N-prop-2-ynylprop-2-en-1-amine.[1][2]
It is also commonly referred to as Allyl-prop-2-ynyl-amine or N-allylpropargylamine.[2][3][4] This
secondary amine features both an allyl group (prop-2-en-1-yl) and a propargyl group (prop-2-
yn-1-yl) attached to the nitrogen atom. Its unique structure, containing two reactive unsaturated
hydrocarbon moieties, makes it a valuable intermediate in chemical synthesis and a subject of
interest in biological research.[3][5]

The free base form is registered under CAS number 42268-68-8, while its hydrochloride salt is
identified by CAS number 1158414-22-2.[3] This guide focuses on the properties and hazards
of the free base, N-prop-2-ynylprop-2-en-1-amine.

Physicochemical Properties

The fundamental physical and chemical properties of N-prop-2-ynylprop-2-en-1-amine are
summarized below. This data is essential for its proper handling, storage, and application in
experimental settings.
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Property Value Reference
Molecular Formula CeHoN [1112]
Molecular Weight 95.14 g/mol [11[2][3]
Density 0.825 g/cm? [11[3]
Boiling Point 130.8°C at 760 mmHg 48- e
50°C at 37 mmHg
Flash Point 24.8°C [1]
LogP 0.78610 [1]
Refractive Index 1.45 [1]
SMILES C=CCNCC#C [2][3]
InChiKey RGVPSBWHTNATMF- 1]

UHFFFAOYSA-N

Hazards and Toxicological Profile

Understanding the hazards associated with N-prop-2-ynylprop-2-en-1-amine is critical for
ensuring laboratory safety. While comprehensive toxicological data is limited, the available
information indicates that it is a hazardous substance requiring careful handling.[4][6]

GHS Classification

The substance is classified under the Globally Harmonized System (GHS) with the following
primary hazards.
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Hazard Class Hazard Statement Code Description

Highly flammable liquid and

Flammable Liquids H225
vapor
Acute Toxicity, Oral H302 Harmful if swallowed
Acute Toxicity, Dermal H312 Harmful in contact with skin
Acute Toxicity, Inhalation H332 Harmful if inhaled
Causes severe skin burns and
Skin Corrosion/Irritation H314 / H315 eye damage / Causes skin
irritation
Serious Eye Damage/Irritation H319 Causes serious eye irritation

Note: There is variability in the reported skin/eye hazard classifications, ranging from irritation
(H315/H319) to severe corrosion (H314).[6][7] Users should handle the substance with
precautions suitable for the most severe classification.

Safety and Handling

Proper personal protective equipment (PPE) and engineering controls are mandatory when

working with this chemical.
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Aspect Recommendation Reference
Handle in a well-ventilated
Ventilation place, preferably within a [4]

chemical fume hood.

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).

[4]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Chemical-

resistant gloves are required.

[4]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with

appropriate cartridges.

[4]

Wash hands thoroughly before

and after use. Do not eat,

Hygiene 4
yo drink, or smoke in the work 4
area.

Store in a tightly closed
container in a dry, cool, and
Storage well-ventilated place. Keep [41[8]

refrigerated to maintain

product quality.

Incompatibilities

Strong oxidizing agents, acids,
bases, alcohols, amines,

copper, and water.

[8]

First Aid Measures

In case of exposure, immediate first aid is crucial.
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Exposure Route

First Aid Procedure

Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give
oxygen. Seek immediate

medical attention.

[4]

Skin Contact

Immediately take off all
contaminated clothing. Wash

off with soap and plenty of

water. Seek medical attention.

[4]

Eye Contact

Rinse cautiously with pure
water for at least 15 minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[4]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[4]

Synthesis and Experimental Workflows
Synthesis Pathway

A common method for the preparation of N-prop-2-ynylprop-2-en-1-amine is through the direct

alkylation of allylamine.[3] This involves reacting allylamine with a propargyl halide, such as 3-

bromopropyne or 3-chloropropyne.[1]
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Allylamine
(C3H5NH2)

N-prop-2-ynylprop-2-en-1-amine

Direct Alkylation
—>
(C6H9N)

Propargyl Halide
(HC=CCH2X, X=Cl, Br)

Click to download full resolution via product page
Direct Alkylation Synthesis of N-prop-2-ynylprop-2-en-1-amine.

Experimental Protocols and Biological Activity

While specific experimental protocols for the free base (CAS 42268-68-8) are not detailed in
the available literature, research on its hydrochloride salt provides insights into its potential
biological activity.[3] Studies suggest it can modulate enzyme activities, potentially by forming
Schiff bases with aminotransferases, and affect cellular signaling pathways, which can alter
gene expression and metabolic processes.[3]

Researchers investigating the biological effects of this compound would typically follow a multi-
stage workflow to characterize its mechanism of action.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15364025?utm_src=pdf-body-img
https://www.benchchem.com/product/b1437890
https://www.benchchem.com/product/b1437890
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

é In Vitro Analysis N( In Cellulo Analysis )
Compound Acquisition Cell Line Selection
& Purity Check & Culture
Enzyme Inhibition Assay Compound Treatment
(e.g., Aminotransferases) (Dose-Response)
. . Cell Viability Assay Signaling Pathway Analysis
Determine IC50 / Ki (e.g., MTT) (Western Blot, gPCR)
o b )

/wita Inte vrpretatiz/\

Statistical Analysis ‘

Mechanism of Action
Hypothesis

Click to download full resolution via product page

Generalized workflow for investigating bioactive amine compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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